Cas no 69504-08-1 (Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-)

Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- structure
69504-08-1 structure
Product Name:Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
CAS No:69504-08-1
MF:C23H31N5O5Si
MW:485.608246088028
CID:391704
PubChem ID:71374420
Update Time:2025-04-19

Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
    • N-[9-[(2R,3R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzamide
    • DTXSID20797203
    • N-Benzoyl-3'-O-[tert-butyl(dimethyl)silyl]adenosine
    • N-(9-((2R,3R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide
    • 69504-08-1
    • Inchi: 1S/C23H31N5O5Si/c1-23(2,3)34(4,5)33-18-15(11-29)32-22(17(18)30)28-13-26-16-19(24-12-25-20(16)28)27-21(31)14-9-7-6-8-10-14/h6-10,12-13,15,17-18,22,29-30H,11H2,1-5H3,(H,24,25,27,31)/t15-,17-,18-,22-/m1/s1
    • InChI Key: RAJBGPZOQRMZRL-UVLLPENVSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2

Computed Properties

  • Exact Mass: 485.20963
  • Monoisotopic Mass: 485.20944564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 716
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 131.62

Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- Related Literature

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